Cas no 7404-66-2 (2-amino-1-thiophen-2-yl-ethanol)

• Product name: 2-amino-1-thiophen-2-yl-ethanol
• CAS No: 7404-66-2
• MF: C₆H₁₀ClNOS
• MW: 179.667699337006
• CID: 978980
• PubChem ID: 24200615

2-amino-1-thiophen-2-yl-ethanol Chemical and Physical Properties

Names and Identifiers

• 2-amino-1-thiophen-2-yl-ethanol
• 2-amino-1-thiophen-2-ylethanol,hydrochloride
• NSC400120
• NSC-400120
• 2-Amino-1-(thiophen-2-yl)ethan-1-ol--hydrogen chloride (1/1)
• DTXSID30639382
• 7404-66-2
• 2-Amino-1-thiophen-2-yl-ethanol hydrochloride

• Inchi： InChI=1S/C6H9NOS.ClH/c7-4-5(8)6-2-1-3-9-6;/h1-3,5,8H,4,7H2;1H
• InChI Key： SHCVUJCISFOHCN-UHFFFAOYSA-N
• SMILES： C1=CSC(=C1)C(CN)O.Cl

Computed Properties

• Exact Mass: 179.01700
• Monoisotopic Mass: 179.0171628g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 89.1
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 74.5Ų

Experimental Properties

• PSA: 74.49000
• LogP: 2.24250

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines